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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Isotopic Labeling
In Scientific Research

In the landscape of modern chemical and biomedical research, isotopically labeled compounds
are indispensable tools for elucidating complex biological pathways, understanding reaction
mechanisms, and quantifying metabolites with high precision. The substitution of an atom with
its stable isotope, such as the replacement of hydrogen with deuterium, provides a subtle yet
powerful means to trace the fate of molecules in intricate systems. DL-Glyceraldehyde-1-d, a
deuterated form of the simplest aldose, serves as a key probe in metabolic studies, particularly
in glycolysis and related pathways. This guide provides an in-depth overview of its
identification, synthesis, analytical characterization, and applications, tailored for the discerning
scientific audience.

Part 1: Core Identification of DL-Glyceraldehyde-1-d

The unique identity of DL-Glyceraldehyde-1-d is established by its Chemical Abstracts Service
(CAS) number, which is a universal and unambiguous identifier for chemical substances.
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Identifier Value

Chemical Name DL-Glyceraldehyde-1-d
CAS Number 72599-69-0[1]

Molecular Formula CsHsDOs

Molecular Weight Approximately 91.08 g/mol

Glyceraldehyde is a foundational molecule in stereochemistry, serving as the configurational
standard for carbohydrates. The "DL" designation indicates a racemic mixture of D- and L-
glyceraldehyde. The "-1-d" suffix specifies that a deuterium atom is located at the C1
(aldehyde) position.

Part 2: Synthesis and Purification of DL-
Glyceraldehyde-1-d

The introduction of a deuterium atom at a specific position requires a controlled synthetic
approach. While a definitive, publicly available, step-by-step protocol for DL-Glyceraldehyde-
1-d is not readily found in the literature, a general and plausible synthetic strategy can be
outlined based on established methods for the synthesis of deuterated aldehydes.

Conceptual Synthetic Workflow

The synthesis of DL-Glyceraldehyde-1-d would likely involve the reduction of a suitable
precursor, such as a carboxylic acid or its derivative, using a deuterium source. A common
method for preparing deuterated aldehydes is the reduction of Weinreb amides or esters with a
deuterated reducing agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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